2-(ethylthio)-N-(4-(piperidin-1-yl)but-2-yn-1-yl)benzamide

• IUPAC Name: 2-ethylsulfanyl-N-(4-piperidin-1-ylbut-2-ynyl)benzamide
• InChI: InChI=1S/C18H24N2OS/c1-2-22-17-11-5-4-10-16(17)18(21)19-12-6-9-15-20-13-7-3-8-14-20/h4-5,10-11H,2-3,7-8,12-15H2,1H3,(H,19,21)
• InChI Key: YUNICCMGCUAPSG-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NCC#CCN2CCCCC2
• Molecular Formula: C18H24N2OS
• Molecular Weight: 316.5 g/mol

Description

2-(ethylthio)-N-(4-(piperidin-1-yl)but-2-yn-1-yl)benzamide, commonly known as ETP-101, is a novel compound that has been developed for potential use in the treatment of various neurological disorders. ETP-101 has shown promising results in preclinical studies and is currently undergoing clinical trials.

Scientific Research Applications

Synthesis and Anti-acetylcholinesterase Activity

A study by Sugimoto et al. (1990) synthesized a series of piperidine derivatives, evaluating their anti-acetylcholinesterase (anti-AChE) activity. The study found that certain derivatives, notably those with specific bulky moieties, showed significant increases in activity, highlighting potential applications in developing antidementia agents (Sugimoto et al., 1990).

Activity Against Trypanosoma Brucei

Patrick et al. (2016) synthesized amide and urea derivatives of thiazol-2-ethylamines and tested their activity against Trypanosoma brucei rhodesiense. The study identified several derivatives with potent in vitro activity, suggesting potential for developing new treatments for human African trypanosomiasis (Patrick et al., 2016).

Antipsychotic Agent Development

Research on substituted benzamides by Norman et al. (1996) explored their potential as atypical antipsychotic agents. The study's findings on structure-activity relationships and the evaluation of these compounds in vitro and in vivo suggest their relevance in developing new antipsychotic medications (Norman et al., 1996).

Antituberculosis Activity

Jeankumar et al. (2013) designed and synthesized ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates to evaluate their antituberculosis activity. One compound showed significant activity against Mycobacterium tuberculosis, indicating its potential as a lead compound for further development (Jeankumar et al., 2013).

Bioactivity of Benzamides and Metal Complexes

Khatiwora et al. (2013) synthesized metal complexes of new benzamides and evaluated their antibacterial activity. The copper complexes exhibited better activities than the free ligands, suggesting potential applications in developing new antibacterial agents (Khatiwora et al., 2013).